![molecular formula C23H29N3O5S B1667837 N-{(2S)-1-[(2-methoxybenzyl)amino]-1-oxopropan-2-yl}-1-(phenylsulfonyl)piperidine-4-carboxamide CAS No. 1013753-99-5](/img/structure/B1667837.png)
N-{(2S)-1-[(2-methoxybenzyl)amino]-1-oxopropan-2-yl}-1-(phenylsulfonyl)piperidine-4-carboxamide
Overview
Description
BC-1382 is a potent ubiquitin E3 ligase HECTD2 inhibitor which specifically disrupts the HECTD2/PIAS1 interaction.
Scientific Research Applications
- BC-1382 attenuated lipopolysaccharide (LPS)- and Pseudomonas aeruginosa-induced lung inflammation, suggesting its potential therapeutic role in lung diseases .
- BC-1382 disrupts the HECTD2/PIAS1 interaction, leading to reduced severity of lung inflammation. This novel innate immune pathway highlights the importance of E3 ligase modulation in inflammation .
- BC-1382’s impact on HECTD2/PIAS1 interaction may have broader implications in SAP and related lung conditions .
- The compound’s selectivity for HECTD2 makes it a valuable tool for studying ubiquitin-mediated pathways .
- Further research could explore its efficacy in other inflammatory conditions and evaluate safety profiles .
Innate Immunity and Lung Inflammation
Anti-Inflammatory Pathways
Acute Pancreatitis and Lung Injury
Ubiquitin E3 Ligase Inhibition
Drug Development and Therapeutic Potential
Molecular Mechanisms and Structural Insights
Mechanism of Action
Target of Action
The primary target of BC-1382 is the ubiquitin E3 ligase HECTD2 . HECTD2 is an enzyme involved in the process of ubiquitination, a post-translational modification of proteins that controls their degradation, localization, and activity.
Mode of Action
BC-1382 acts as an inhibitor of HECTD2. It specifically disrupts the interaction between HECTD2 and PIAS1, with an IC50 of approximately 5 nM . By disrupting this interaction, BC-1382 can modulate the activity of these proteins and influence downstream cellular processes.
Biochemical Pathways
The disruption of the HECTD2/PIAS1 interaction by BC-1382 affects several biochemical pathways. Specifically, it attenuates lipopolysaccharide (LPS) and Pseudomonas aeruginosa-induced lung inflammation . This suggests that BC-1382 may play a role in modulating inflammatory responses.
Pharmacokinetics
The compound’s solubility and stability data suggest that it may have suitable bioavailability for in vivo applications .
Result of Action
BC-1382 has been shown to reduce the severity of cytokine-driven lung inflammation . It increases the protein level of PIAS1 in a non-stimulus condition and improves PIAS1 protein stability . Furthermore, BC-1382 suppresses LPS-induced PIAS1 degradation and restores PIAS1 protein levels . It also suppresses LPS-induced proinflammatory cytokines released by human peripheral blood mononuclear cells .
properties
IUPAC Name |
1-(benzenesulfonyl)-N-[(2S)-1-[(2-methoxyphenyl)methylamino]-1-oxopropan-2-yl]piperidine-4-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N3O5S/c1-17(22(27)24-16-19-8-6-7-11-21(19)31-2)25-23(28)18-12-14-26(15-13-18)32(29,30)20-9-4-3-5-10-20/h3-11,17-18H,12-16H2,1-2H3,(H,24,27)(H,25,28)/t17-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RCWXKFCEGKXUIN-KRWDZBQOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCC1=CC=CC=C1OC)NC(=O)C2CCN(CC2)S(=O)(=O)C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)NCC1=CC=CC=C1OC)NC(=O)C2CCN(CC2)S(=O)(=O)C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N3O5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-N-(1-((2-Methoxybenzyl)amino)-1-oxopropan-2-yl)-1-(phenylsulfonyl)piperidine-4-carboxamide | |
CAS RN |
1013753-99-5 |
Source
|
| Record name | (2S)-2-{[1-(benzenesulfonyl)piperidin-4-yl]formamido}-N-[(2-methoxyphenyl)methyl]propanamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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